Cas no 916812-31-2 (6-Bromo-N-methylquinolin-4-amine)

• Product Name: 6-Bromo-N-methylquinolin-4-amine
• CAS No: 916812-31-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD14705170
• CID: 819838
• PubChem ID: 60146044
• Update Time: 2024-10-26

6-Bromo-N-methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N-methylquinolin-4-amine
• 6-bromo-n-methyl-4-quinolinamine
• 6-Bromo-N- methylquinolin- 4-amine
• PubChem20829
• 6-Bromo-4-methylaminoquinoline
• 5459AC
• 4-Quinolinamine, 6-bromo-N-methyl-
• 6-BROMO-4-METHYLAMINO QUINOLINE
• BC004596
• 6-Bromo-N-methyl-4-quinolinamine (ACI)
• AKOS011472625
• DB-079148
• F12260
• SB71830
• 916812-31-2
• AC-24690
• AS-60854
• CS-0100887
• DTXSID70733772
• MFCD14705170
• SCHEMBL2621802

• MDL： MFCD14705170
• Inchi： 1S/C10H9BrN2/c1-12-9-4-5-13-10-3-2-7(11)6-8(9)10/h2-6H,1H3,(H,12,13)
• InChI Key： FHWDWCUTMVHJCX-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N=CC=C2NC)=CC=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.555
• Boiling Point: 362℃
• Flash Point: 173℃